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Compound of Interest

Compound Name: Deterenol

Cat. No.: B1218765

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
Deterenol, a beta-adrenergic agonist, requires careful handling and disposal due to its
pharmacological activity and potential hazards. While specific disposal guidelines for Deterenol
are not readily available, a comprehensive approach based on general principles for hazardous
and pharmaceutical waste management is essential. This guide provides a step-by-step
operational plan for the safe disposal of Deterenol in a research setting.

Understanding Deterenol: Chemical and Physical
Properties

A thorough understanding of a compound's properties is fundamental to its safe handling and
disposal. Below is a summary of the key chemical and physical characteristics of Deterenol.
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Property Value

IUPAC Name 4-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol
Molecular Formula C11H17NO2

Molar Mass 195.26 g/mol

Appearance White to off-white crystalline solid

Melting Point 155-157°C

Slightly soluble in water, acetonitrile, and

Solubility . .
dimethyl sulfoxide (DMSO)

Procedural Guidance for the Disposal of Deterenol

The following step-by-step process outlines the recommended procedures for the disposal of
Deterenol in a laboratory or research environment. This process is designed to ensure safety
and compliance with general hazardous waste regulations.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)

Before handling Deterenol for disposal, it is crucial to conduct a thorough risk assessment.
Due to its classification as a potent beta-adrenergic stimulant, appropriate PPE should be worn
at all times. This includes, but is not limited to:

o Safety goggles or a face shield
o Chemical-resistant gloves

e Alaboratory coat

Step 2: Consultation with Environmental Health and
Safety (EHS)

Your institution's Environmental Health and Safety (EHS) department is the primary resource
for guidance on chemical waste disposal.[1] Contact your EHS office to:
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o Determine if Deterenol is classified as a hazardous waste according to federal, state, and
local regulations.[1]

 Inquire about specific institutional procedures for the disposal of pharmaceutical or research
compounds.

» Obtain the necessary hazardous waste labels and containers.[2]

Step 3: Waste Segregation and Containerization

Proper segregation and containment of chemical waste are critical to prevent accidental
reactions and ensure compliant disposal.

» Do not mix Deterenol waste with other chemical waste streams unless explicitly approved
by your EHS department.

» Use a dedicated, compatible, and clearly labeled hazardous waste container provided by or
approved by your EHS office.[2] The container should be in good condition and have a
secure, leak-proof closure.

e For unused or expired pure Deterenol, it should be disposed of in its original container if
possible, placed within a larger, appropriate hazardous waste container.

e Solutions containing Deterenol should be collected in a designated liquid waste container.

Step 4: Labeling of Waste Containers

Accurate and complete labeling of hazardous waste is a regulatory requirement. The label,
typically provided by your EHS department, should include:

e The words "Hazardous Waste".[2]
e The full chemical name: "Deterenol". Avoid abbreviations or chemical formulas.[2]
e The concentration and physical state (solid or liquid).[2]

o The name of the Principal Investigator (P1) and the laboratory's contact information.[2]
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e The date accumulation of the waste began.

Step 5: Storage of Hazardous Waste

Designated Satellite Accumulation Areas (SAAS) are the required locations for storing
hazardous waste before it is collected.[2]

» Store the labeled Deterenol waste container in your laboratory's designated SAA.[2]
e The SAA should be in a secure, well-ventilated area, away from general laboratory traffic.

o Ensure secondary containment, such as a tray or tub, is used to capture any potential leaks.

Step 6: Arranging for Waste Pickup

Once the waste container is full or you are ready for it to be removed, follow your institution's
procedures to request a pickup from the EHS department. This typically involves submitting a
chemical waste disposal request form.[2]

Disposal Workflow for Deterenol

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Deterenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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